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Compound of Interest

Compound Name: Piroxicam-d3

Cat. No.: B563770

Essential Safety and Handling Guide for
Piroxicam-d3

This document provides immediate safety, handling, and disposal protocols for Piroxicam-d3
in a laboratory setting. The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

Piroxicam-d3, a deuterium-labeled version of the non-steroidal anti-inflammatory drug
(NSAID) Piroxicam, should be handled with care. It is classified as toxic if swallowed[1][2].
Ingestion may lead to serious health issues, including gastrointestinal toxicity, kidney toxicity,
headache, dizziness, and blurred vision[3][4].

Table 1: Required Personal Protective Equipment (PPE) for Handling Piroxicam-d3
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Protection Type

Required PPE

Specifications and
Standards

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles. A
face shield may be required for
larger quantities or when there

is a risk of splashing.

Conforming to EN 166 (EU) or
NIOSH (US) standards[5].

Hand Protection

Nitrile or latex gloves (powder-
free). Double gloving is
recommended for extended

contact.

Gloves must be inspected prior
to use and comply with ASTM
standard D-6978-(05)-13[6][7].

Respiratory Protection

A NIOSH-certified N95 or N100
respirator is recommended
when handling powders or if
there is a risk of aerosol

generation.

Use in accordance with a
respiratory protection program
such as CSA Standard Z94.4-
18[7].

Body Protection

Alab coat or gown that is
resistant to chemical
permeation. Protective shoe
covers and head coverings

should also be considered.

Protective clothing should
meet standards such as
EN13982 or ANSI 103[3][6].

Safe Handling and Operational Plan

Adherence to proper handling procedures is critical to minimize exposure and ensure a safe

laboratory environment.

Experimental Workflow for Handling Piroxicam-d3
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Caption: Workflow for the safe handling of Piroxicam-d3.
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Step-by-Step Handling Protocol:
e Preparation:

o Designate a specific area for handling Piroxicam-d3, preferably within a chemical fume
hood or a well-ventilated area[4][5].

o Assemble all necessary PPE as outlined in Table 1.
o Gather all required materials and equipment for the experiment.

e Handling:

o

Put on all required PPE before handling the compound.

[¢]

When weighing the solid form, minimize dust generation[3].

[¢]

If preparing a solution, add the solute to the solvent slowly to avoid splashing.

Conduct the experiment, avoiding contact with skin and eyes[8]. Do not eat, drink, or

[e]

smoke in the handling area[1].

e Cleanup and Disposal:

o

Decontaminate all surfaces and equipment after use.

[¢]

Dispose of waste in a designated, labeled, and sealed container[9].

[¢]

Carefully remove PPE, avoiding contamination of skin.

[e]

Wash hands thoroughly with soap and water after handling is complete[6].
Spill and Emergency Procedures

In the event of a spill or exposure, immediate action is necessary.

e Minor Spills:

o Alert personnel in the immediate area.
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o Wearing appropriate PPE, clean up the spill using dry-clean-up procedures to avoid
generating dust[6].

o A damp cloth or a filtered vacuum can be used for cleaning up dry solids[3].

o Place the spilled material and any contaminated cleaning materials into a sealed container
for disposal[6].

o Major Spills:
o Evacuate non-essential personnel from the area([3].
o Alert emergency responders and inform them of the nature of the hazard[6].

o Only trained personnel with appropriate PPE, including respiratory protection, should
undertake cleanup operations[3][9].

o First Aid:

[¢]

If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor[1][8].

[e]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water[8].

[e]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
the eyelids open[9].

[e]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration[8].

Disposal Plan

All waste containing Piroxicam-d3 must be treated as hazardous waste.

Disposal Workflow
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Caption: Disposal plan for Piroxicam-d3 waste.
Disposal Protocol:

¢ Collect all solid and liquid waste containing Piroxicam-d3 in a designated, leak-proof, and
clearly labeled hazardous waste container.
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e The label should include "Hazardous Waste" and the chemical name "Piroxicam-d3".

» Store the sealed waste container in a secure, designated area away from incompatible
materials.

» Dispose of the waste through a licensed hazardous waste disposal company, following all
local, state, and federal regulations[10]. Do not empty into drains[10].

Physical and Chemical Properties

Understanding the properties of Piroxicam-d3 is essential for safe handling.

Table 2: Physical and Chemical Data for Piroxicam-d3

Property Value Reference
Molecular Formula C15H10D3N304S [11]
Molecular Weight 334.38 g/mol [11]
Melting Point 193-195°C [11]
Storage Condition -20°C Freezer [11]

Signal Word Danger [1][11]
Hazard Statements H301 (Toxic if swallowed) [1][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemos.de [chemos.de]
e 2. cdn.caymanchem.com [cdn.caymanchem.com]

» 3. pfe-pfizercom-prod.s3.amazonaws.com [pfe-pfizercom-prod.s3.amazonaws.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b563770?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=15435499&productDescription%3D1GR+Piroxicam&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15435499&productDescription%3D1GR+Piroxicam&countryCode=GB&language=en
https://www.benchchem.com/product/b563770?utm_src=pdf-body
https://www.benchchem.com/product/b563770?utm_src=pdf-body
https://www.chemsrc.com/en/cas/942047-64-5_1069061.html
https://www.chemsrc.com/en/cas/942047-64-5_1069061.html
https://www.chemsrc.com/en/cas/942047-64-5_1069061.html
https://www.chemsrc.com/en/cas/942047-64-5_1069061.html
https://www.chemos.de/import/data/msds/GB_en/36322-90-4-A0084528-GB-en.pdf
https://www.chemsrc.com/en/cas/942047-64-5_1069061.html
https://www.chemos.de/import/data/msds/GB_en/36322-90-4-A0084528-GB-en.pdf
https://www.chemsrc.com/en/cas/942047-64-5_1069061.html
https://www.benchchem.com/product/b563770?utm_src=pdf-custom-synthesis
https://www.chemos.de/import/data/msds/GB_en/36322-90-4-A0084528-GB-en.pdf
https://cdn.caymanchem.com/cdn/msds/13368m.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/FELDENE%28Piroxicam%29Capsules_13-Feb-2018.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

. cdn.pfizer.com [cdn.pfizer.com]
. cleanchemlab.com [cleanchemlab.com]

. datasheets.scbt.com [datasheets.scbt.com]

. chemicalbook.com [chemicalbook.com]

.
© (0] ~ [o2] ol H

. cdn.pfizer.com [cdn.pfizer.com]

e 10. fishersci.co.uk [fishersci.co.uk]

. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]

e 11. Piroxicam D3 | CAS#:942047-64-5 | Chemsrc [chemsrc.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Piroxicam-
d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563770#personal-protective-equipment-for-handling-

piroxicam-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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